Cas no 931034-57-0 ((E)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenylethenesulfonamide)

(E)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenylethenesulfonamide structure
931034-57-0 structure
Product Name:(E)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenylethenesulfonamide
CAS No:931034-57-0
MF:C19H20N2O3S
MW:356.438703536987
CID:6453518
PubChem ID:17458016
Update Time:2024-01-05

(E)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (E)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenylethenesulfonamide
    • F6089-2038
    • N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide
    • Z227904624
    • EN300-26592184
    • 931034-57-0
    • Inchi: 1S/C19H20N2O3S/c1-15-14-17(9-10-18(15)21-12-5-8-19(21)22)20-25(23,24)13-11-16-6-3-2-4-7-16/h2-4,6-7,9-11,13-14,20H,5,8,12H2,1H3/b13-11+
    • InChI Key: ZLHOGYDHPLMXMT-ACCUITESSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(NC1C=CC(=C(C)C=1)N1C(CCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 356.11946368g/mol
  • Monoisotopic Mass: 356.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 74.9Ų

(E)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenylethenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26592184-0.05g
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide
931034-57-0 95.0%
0.05g
$212.0 2025-03-20
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